Cas no 10575-56-1 (3,4,4-trimethylpentan-2-ol)

3,4,4-trimethylpentan-2-ol structure

3,4,4-trimethylpentan-2-ol structure

Product Name:3,4,4-trimethylpentan-2-ol

CAS No:10575-56-1

MF:C₈H₁₈O

MW:130.227922916412

CID:893727

PubChem ID:23180163

Update Time:2025-04-19

3,4,4-trimethylpentan-2-ol Chemical and Physical Properties

Names and Identifiers

- 2-pentanol, 3,4,4-trimethyl
- 3,4,4-trimethylpentan-2-ol
- Inchi： 1S/C8H18O/c1-6(7(2)9)8(3,4)5/h6-7,9H,1-5H3
- InChI Key： MXDGSCZQIMQLII-UHFFFAOYSA-N
- SMILES： OC(C)C(C)C(C)(C)C

Computed Properties

Exact Mass: 130.13584
Monoisotopic Mass: 130.135765193g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 81.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.5
Topological Polar Surface Area: 20.2Å²

Experimental Properties

PSA: 20.23

3,4,4-trimethylpentan-2-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1247015-1.0g	3,4,4-trimethylpentan-2-ol	10575-56-1		1g	$0.0	2023-06-08
Enamine	EN300-1247015-50mg	3,4,4-trimethylpentan-2-ol	10575-56-1		50mg	$468.0	2023-10-02
Enamine	EN300-1247015-100mg	3,4,4-trimethylpentan-2-ol	10575-56-1		100mg	$490.0	2023-10-02
Enamine	EN300-1247015-250mg	3,4,4-trimethylpentan-2-ol	10575-56-1		250mg	$513.0	2023-10-02
Enamine	EN300-1247015-500mg	3,4,4-trimethylpentan-2-ol	10575-56-1		500mg	$535.0	2023-10-02
Enamine	EN300-1247015-1000mg	3,4,4-trimethylpentan-2-ol	10575-56-1		1000mg	$557.0	2023-10-02
Enamine	EN300-1247015-2500mg	3,4,4-trimethylpentan-2-ol	10575-56-1		2500mg	$1089.0	2023-10-02
Enamine	EN300-1247015-5000mg	3,4,4-trimethylpentan-2-ol	10575-56-1		5000mg	$1614.0	2023-10-02
Enamine	EN300-1247015-10000mg	3,4,4-trimethylpentan-2-ol	10575-56-1		10000mg	$2393.0	2023-10-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580304-50mg	3,4,4-Trimethylpentan-2-ol	10575-56-1	98%	50mg	￥12852.00	2024-08-09

3,4,4-trimethylpentan-2-ol Related Literature

1. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
2. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
3. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
4. Elusive 2-aminofuran Diels–Alder substrates for a straightforward synthesis of polysubstituted anilines†

Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
5. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291

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